Cas no 2179914-23-7 (N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide)

• Product Name: N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide
• CAS No: 2179914-23-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5409479
• Update Time: 2025-05-23

N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide

• Inchi： 1S/C12H14N2O/c1-3-12(15)13-10-5-4-9-6-7-14(2)11(9)8-10/h3-5,8H,1,6-7H2,2H3,(H,13,15)
• InChI Key： MHVDTLQARGLFCA-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C)(=O)C=C

Experimental Properties

• Density: 1.160±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.0±45.0 °C(Predicted)
• pka: 13.34±0.20(Predicted)

Additional information on N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide

Introduction to N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide (CAS No. 2179914-23-7)

N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide, identified by the CAS number 2179914-23-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its indole core and amide functional group, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural features of this compound make it a promising candidate for further exploration in the development of novel therapeutic agents.

The indole moiety is a well-known pharmacophore in many biologically active molecules, including various alkaloids and pharmaceuticals. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. In particular, derivatives of indole have shown significant promise in the treatment of neurological disorders, cancer, and infectious diseases. The presence of the 2,3-dihydro-1-methyl-1H-indol scaffold in N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide suggests that this compound may exhibit similar biological activities. The amide group further enhances its potential as a bioactive molecule by providing a site for hydrogen bonding and other interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex indole derivatives, including N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide. These synthetic methodologies often involve multi-step reactions that incorporate functional group transformations and ring closures. The ability to access such intricate structures has opened up new avenues for drug discovery and molecular optimization. For instance, palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the indole core of this compound.

The pharmacological properties of N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide have been the subject of several recent studies. Researchers have been exploring its potential as a modulator of various biological pathways. One area of interest is its interaction with neurotransmitter receptors, particularly those involved in mood regulation and pain perception. Preliminary studies suggest that this compound may exhibit anxiolytic and analgesic effects, making it a candidate for the development of new treatments for neurological and psychiatric disorders.

In addition to its potential therapeutic applications, N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide has also been investigated for its role in chemical biology research. Its unique structure allows it to serve as a scaffold for the development of probes and tools that can be used to study biological processes at the molecular level. For example, fluorescent derivatives of this compound have been used to visualize intracellular signaling pathways and to identify new targets for drug intervention.

The synthesis and characterization of N-(2,3-Dihydro-1-methyl-1H-indol-6-yl)-2-propenamide have also contributed to our understanding of reaction mechanisms and synthetic strategies in organic chemistry. The use of transition metal catalysts in the construction of the indole ring has provided insights into how these catalysts can influence reaction outcomes and selectivity. Such knowledge is crucial for developing more efficient synthetic routes to complex molecules.

The future prospects for N-(2,3-Dihydro-1-methyl-1H-indol-6-yll)-2-propenamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process by allowing rapid evaluation of large libraries of compounds. This interdisciplinary approach will be essential for translating basic research findings into tangible therapeutic benefits.

In conclusion, N-(2,3-Dihydro-1-methyl-